Cas no 2096338-10-0 (2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid)

• Product Name: 2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid
• CAS No: 2096338-10-0
• MF: C₇H₁₂BN₃O₅S
• MW: 261.063280105591
• MDL: MFCD19237162
• CID: 4638118
• Update Time: 2025-08-05

2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid
• (2-(N-(Methoxymethyl)methylsulfonamido)pyrimidin-5-yl)boronic acid
• C7H12BN3O5S
• SB60844
• Y2249
• [2-[methoxymethyl(methylsulfonyl)amino]pyrimidin-5-yl]boronic acid

• MDL： MFCD19237162
• Inchi： 1S/C7H12BN3O5S/c1-16-5-11(17(2,14)15)7-9-3-6(4-10-7)8(12)13/h3-4,12-13H,5H2,1-2H3
• InChI Key： RYRQEIDSFOYTPH-UHFFFAOYSA-N
• SMILES： S(C)(N(C1N=CC(B(O)O)=CN=1)COC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid

Introduction to 2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic Acid (CAS No. 2096338-10-0)

2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2096338-10-0, is a boronic acid derivative with a pyrimidine core, making it a valuable intermediate in the synthesis of various biologically active molecules. The unique structural features of this compound contribute to its utility in the creation of novel therapeutic agents, particularly in the realm of targeted drug delivery and molecular recognition.

The< strong>pyrimidine moiety is a fundamental scaffold in medicinal chemistry, often found in nucleoside analogs and other pharmacologically relevant molecules. The incorporation of a< strong>methanesulfonamido group at the N-position and a boronic acid functionality at the 5-position enhances the reactivity and solubility of the compound, making it an attractive candidate for further derivatization. Boronic acids are particularly well-known for their ability to participate in reversible interactions with diols, a property that has been leveraged in various applications, including drug discovery and material science.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of boronic acid-containing compounds. The< strong>Boronic acid functional group plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are among the most widely used transformations in organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them highly suitable for constructing complex molecular architectures. The< strong>2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid compound is particularly interesting because it combines the reactivity of the boronic acid with the structural rigidity provided by the pyrimidine ring.

The< strong>methanesulfonamido group introduces a polar moiety that can enhance the water solubility of derivatives, which is crucial for pharmaceutical applications where bioavailability and metabolic stability are key considerations. This feature makes the compound a promising candidate for developing drugs that require efficient delivery to target tissues. Additionally, the presence of both electron-withdrawing and electron-donating groups within the molecule can influence its electronic properties, making it suitable for applications in materials science, such as organic electronics and sensors.

The< strong>pyrimidine-5-boronic acid core has been extensively studied for its potential in anticancer therapy. Pyrimidine derivatives are known to mimic natural nucleobases, allowing them to interfere with DNA replication and transcription processes in cancer cells. By incorporating a boronic acid group at the 5-position, researchers can exploit its ability to form stable complexes with diol-containing biomolecules, such as sugars and nucleotides. This interaction can be harnessed to develop novel antiviral and anticancer agents that target specific enzymes or pathways involved in disease progression.

In conclusion, 2-[N-(Methoxymethyl)methanesulfonamido]pyrimidine-5-boronic acid (CAS No. 2096338-10-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for synthesizing novel therapeutic agents with potential applications in oncology, virology, and other areas of medicine. The ongoing research into this compound and its derivatives underscores its importance as a tool for drug discovery and development.